N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35per cent Ethanol
N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35per cent Ethanol
Brand Name:
Vulcanchem
CAS No.:
38822-58-1
VCID:
VC0015456
InChI:
InChI=1S/C20H30N2O8/c23-11-14-16(25)17(26)18(27)19(30-14)22-15(24)9-5-2-6-10-21-20(28)29-12-13-7-3-1-4-8-13/h1,3-4,7-8,14,16-19,23,25-27H,2,5-6,9-12H2,(H,21,28)(H,22,24)/t14?,16-,17-,18?,19+/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C20H30N2O8
Molecular Weight:
426.466
N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35per cent Ethanol
CAS No.: 38822-58-1
Reference Standards
VCID: VC0015456
Molecular Formula: C20H30N2O8
Molecular Weight: 426.466
CAS No. | 38822-58-1 |
---|---|
Product Name | N-(ε-N-Benzyloxycarbonylamino)caproyl)-β-D-galactopyranosylamine (contains approx 35per cent Ethanol |
Molecular Formula | C20H30N2O8 |
Molecular Weight | 426.466 |
IUPAC Name | benzyl N-[6-oxo-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]hexyl]carbamate |
Standard InChI | InChI=1S/C20H30N2O8/c23-11-14-16(25)17(26)18(27)19(30-14)22-15(24)9-5-2-6-10-21-20(28)29-12-13-7-3-1-4-8-13/h1,3-4,7-8,14,16-19,23,25-27H,2,5-6,9-12H2,(H,21,28)(H,22,24)/t14?,16-,17-,18?,19+/m0/s1 |
Standard InChIKey | YRKGECJVSSEXFG-FLYLVDQASA-N |
SMILES | C1=CC=C(C=C1)COC(=O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O |
Synonyms | [6-(β-D-Galactopyranosylamino)-6-oxohexyl]carbamic Acid Phenylmethyl Ester; N-N-Benzyloxycarbonyl-ε-aminocaproyl-β-D-galactopyranosylamine; |
PubChem Compound | 71313874 |
Last Modified | Nov 11 2021 |
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